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Compound Name:
Benzyl (4-

hydroxycyclohexyl)carbamate

Cat. No.: B096813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Benzyl (4-
hydroxycyclohexyl)carbamate, a bifunctional organic molecule that serves as a valuable

building block in the synthesis of complex molecular architectures, particularly within the

pharmaceutical and medicinal chemistry landscapes. Its rigid cyclohexyl scaffold, coupled with

the versatile reactivity of the hydroxyl and N-protected amino functionalities, makes it an

attractive starting material for the generation of novel chemical entities.

Physicochemical Properties
Benzyl (4-hydroxycyclohexyl)carbamate, also known as N-Cbz-4-hydroxycyclohexylamine,

is a colorless to yellowish crystalline solid.[1] It is soluble in common organic solvents.[1] While

detailed experimental spectroscopic data are not widely published, the expected

physicochemical properties are summarized in the table below, based on available data for the

compound and its close analogs.
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Property Value Reference

Molecular Formula C₁₄H₁₉NO₃ [1]

Molecular Weight 249.31 g/mol [1]

Appearance
Colorless to yellowish

crystalline solid
[1]

Stereochemistry Exists as cis and trans isomers

Synthesis of Benzyl (4-
hydroxycyclohexyl)carbamate
The synthesis of Benzyl (4-hydroxycyclohexyl)carbamate is achieved through the N-

benzyloxycarbonylation (N-Cbz protection) of 4-aminocyclohexanol. This reaction involves the

treatment of the primary amine with benzyl chloroformate (Cbz-Cl) in the presence of a base to

neutralize the hydrochloric acid byproduct.[1][2]

General Synthetic Workflow
The overall synthetic process can be visualized as a straightforward two-step sequence: the

reaction of the starting materials followed by workup and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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